2-[(4-fluorophenyl)sulfanyl]-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C16H19FN4O2S/c1-23-10-13-8-21(19-18-13)14-6-7-20(9-14)16(22)11-24-15-4-2-12(17)3-5-15/h2-5,8,14H,6-7,9-11H2,1H3
• InChI Key: ZBTFGNIXEDWVFX-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN(N=N1)C2CCN(C2)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C16H19FN4O2S
• Molecular Weight: 350.4 g/mol
• CAS No.: 2097903-79-0

Description

This compound features a 4-fluorophenyl sulfanyl group attached to a ketone, which is further linked to a pyrrolidine ring substituted with a 1,2,3-triazole moiety bearing a methoxymethyl group. The pyrrolidine ring enhances conformational flexibility, which may improve target binding .

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. They have been reported to have target selectivity characterized by the pyrrolidine ring and its derivatives.

Mode of Action

The different stereoisomers and the spatial orientation of substituents in compounds with a pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Biochemical Pathways

Metabolic pathways of some pyrrolidine analogues include the reduction of the carbonyl group to the corresponding alcohols and the oxidation of the pyrrolidine ring to the corresponding pyrrolidone.

Pharmacokinetics

The physicochemical parameters of pyrrolidine compounds and their influence on biological activity have been studied.

Result of Action

Some compounds with a pyrrolidine ring have shown antibacterial and antioxidant activities.

Action Environment

The influence of steric factors on the biological activity of compounds with a pyrrolidine ring has been investigated.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Triazole-Containing Scaffolds

Table 1: Key Structural and Functional Comparisons

Compound Name / Structure	Key Features	Molecular Weight*	Biological Relevance (Inferred)	Reference
Target Compound	4-Fluorophenyl sulfanyl, pyrrolidine-triazole, methoxymethyl substituent	~390 g/mol	Potential kinase inhibition, CNS activity
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	Difluorophenyl, phenylsulfonyl, triazole-thioether	~520 g/mol	Antifungal, anti-inflammatory
(E)-1-(1-(3-Chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-3-(ferrocen-2-yl)prop-2-en-1-one	Chloro-fluorophenyl, ferrocene, triazole-propenone	~470 g/mol	Anticancer (via redox activity)
2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(1H-pyrrol-2-yl)ethan-1-one	Dimethyl triazole, pyrrole, thioether	~250 g/mol	Antibacterial, enzyme inhibition
(E)-1-(1-(3,4-Dichlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-3-(4-fluorophenyl)prop-2-en-1-one	Dichlorophenyl, fluorophenyl, triazole-propenone	~400 g/mol	Antimicrobial, kinase inhibition

*Molecular weights approximated based on structural formulae.

Key Observations:

• Fluorophenyl vs. Other Aromatics : Compared to dichlorophenyl or unsubstituted phenyl groups in and , the 4-fluorophenyl moiety enhances metabolic stability and lipophilicity, favoring blood-brain barrier penetration .
• Pyrrolidine vs.

Pharmacological and Physicochemical Properties

While explicit data for the target compound is unavailable, comparisons with analogues suggest:

• Bioavailability : The methoxymethyl group may enhance solubility relative to methylsulfonyl derivatives (e.g., ).
• Target Selectivity : The triazole-pyrrolidine scaffold could mimic ATP-binding sites in kinases, similar to compounds in .
• Stability: Fluorine’s electronegativity stabilizes the sulfanyl group against oxidative metabolism, extending half-life compared to non-fluorinated analogues .